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Compound of Interest

Compound Name: Isopropyl Benzoate

CAS No.: 939-48-0

Cat. No.: B1672278

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

isopropyl benzoate, a common fragrance and flavor ingredient, and a versatile solvent and

intermediate in the synthesis of pharmaceuticals and other organic compounds. This document

presents detailed data from Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C),

Infrared (IR) spectroscopy, and Mass Spectrometry (MS), including experimental protocols and

visual representations of the molecular structure and fragmentation pathways.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data obtained for isopropyl benzoate.

¹H NMR (Proton Nuclear Magnetic Resonance) Data
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Chemical Shift
(δ) ppm

Multiplicity Integration
Coupling
Constant (J)
Hz

Assignment

8.04
Doublet of

doublets
2H 8.0, 1.5

Aromatic Protons

(ortho to -COO)

7.54 Triplet 1H 7.5
Aromatic Proton

(para to -COO)

7.43 Triplet 2H 7.8
Aromatic Protons

(meta to -COO)

5.25 Septet 1H 6.3 -CH- (isopropyl)

1.37 Doublet 6H 6.3 -CH₃ (isopropyl)

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Data
Chemical Shift (δ) ppm Assignment

166.2 C=O (ester carbonyl)

132.8 Aromatic C (para to -COO)

130.6 Aromatic C (ipso to -COO)

129.6 Aromatic C (ortho to -COO)

128.3 Aromatic C (meta to -COO)

68.5 -CH- (isopropyl)

22.0 -CH₃ (isopropyl)

IR (Infrared) Spectroscopy Data
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Wavenumber (cm⁻¹) Intensity Assignment

3068 Medium Aromatic C-H stretch

2983, 2937 Medium Aliphatic C-H stretch

1716 Strong C=O (ester carbonyl) stretch

1602, 1585 Medium Aromatic C=C stretch

1275 Strong C-O (ester) stretch

1107 Strong C-O (ester) stretch

711 Strong
Aromatic C-H bend (out-of-

plane)

Mass Spectrometry (MS) Data
m/z Relative Intensity (%) Assignment

164 25 [M]⁺ (Molecular Ion)

122 95 [M - C₃H₆]⁺

105 100 [C₆H₅CO]⁺ (Base Peak)

77 60 [C₆H₅]⁺

51 30 [C₄H₃]⁺

Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
2.1.1. ¹H NMR Spectroscopy

Sample Preparation: A solution of isopropyl benzoate (approximately 5-10 mg) is prepared

in deuterated chloroform (CDCl₃, 0.5-0.7 mL) containing 0.03% (v/v) tetramethylsilane (TMS)

as an internal standard. The solution is transferred to a 5 mm NMR tube.
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Instrumentation: A 400 MHz (or higher) NMR spectrometer is used.

Data Acquisition:

The spectrometer is locked onto the deuterium signal of the CDCl₃.

The magnetic field is shimmed to achieve optimal homogeneity.

A standard one-pulse sequence is used to acquire the spectrum.

Typical parameters include a spectral width of 12 ppm, a pulse width of 30-45 degrees, a

relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. Typically, 8 to 16

scans are co-added to improve the signal-to-noise ratio.

Data Processing:

The free induction decay (FID) is Fourier transformed.

The resulting spectrum is phase-corrected.

The baseline is corrected.

The spectrum is referenced to the TMS signal at 0.00 ppm.

The signals are integrated, and the chemical shifts, multiplicities, and coupling constants

are determined.

2.1.2. ¹³C NMR Spectroscopy

Sample Preparation: A more concentrated solution of isopropyl benzoate (approximately

20-50 mg) in CDCl₃ (0.5-0.7 mL) with TMS is prepared and transferred to a 5 mm NMR tube.

Instrumentation: A 100 MHz (or higher, corresponding to the ¹H frequency) NMR

spectrometer is used.

Data Acquisition:
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A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the spectrum to

singlets for each carbon environment.

Typical parameters include a spectral width of 200-220 ppm, a pulse width of 30 degrees,

and a relaxation delay of 2 seconds.

A larger number of scans (e.g., 128 to 1024) are acquired due to the lower natural

abundance and sensitivity of the ¹³C nucleus.

Data Processing:

The FID is Fourier transformed.

The spectrum is phase- and baseline-corrected.

The spectrum is referenced to the CDCl₃ solvent peak at 77.16 ppm, which in turn is

referenced to TMS.

Infrared (IR) Spectroscopy
Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with an

Attenuated Total Reflectance (ATR) accessory is used.[1][2]

Sample Preparation: A small drop of neat isopropyl benzoate is placed directly onto the

ATR crystal (e.g., diamond or zinc selenide).[1]

Data Acquisition:

A background spectrum of the clean, empty ATR crystal is collected to account for

atmospheric and instrumental absorptions.

The sample spectrum is then recorded.

Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ over the range of 4000-

400 cm⁻¹.

Data Processing: The sample spectrum is automatically ratioed against the background

spectrum by the instrument's software to generate the final transmittance or absorbance
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spectrum. The positions of the major absorption bands are then identified.

Mass Spectrometry (MS)
Instrumentation: A mass spectrometer with an electron ionization (EI) source is used, often

coupled with a gas chromatograph (GC-MS) for sample introduction and separation.

Sample Introduction: A dilute solution of isopropyl benzoate in a volatile solvent (e.g.,

dichloromethane or ethyl acetate) is injected into the GC. The GC column separates the

analyte from the solvent and any impurities before it enters the mass spectrometer.

Ionization: In the EI source, the gaseous sample molecules are bombarded with a high-

energy electron beam (typically 70 eV). This causes the molecules to ionize and fragment.[3]

Mass Analysis: The resulting positively charged ions are accelerated and separated based

on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight

analyzer).

Detection: The abundance of each ion is measured by a detector, and a mass spectrum is

generated by plotting the relative intensity of the ions as a function of their m/z ratio.

Visualizations
The following diagrams illustrate the structure and fragmentation of isopropyl benzoate.

Isopropyl Benzoate

Click to download full resolution via product page

Figure 1: Chemical structure of isopropyl benzoate.
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Isopropyl Benzoate [M]⁺˙
m/z = 164

Benzoyl Cation
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- •C₃H₇

Benzoic Acid Radical Cation
[M - C₃H₆]⁺˙
m/z = 122

- C₃H₆

Phenyl Cation
[C₆H₅]⁺
m/z = 77

- CO
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Figure 2: Major fragmentation pathway of isopropyl benzoate in EI-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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